Cas no 260395-93-5 (2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid)

• Product Name: 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid
• CAS No: 260395-93-5
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 4711908
• Update Time: 2025-06-19

2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-isopropyl-5-methylphenoxy)methyl]benzoic acid
• 2-((2-Isopropyl-5-methylphenoxy)methyl)benzoic acid
• A3673/0155752
• SNMSHKDYNAUXSE-UHFFFAOYSA-N
• STK664598
• ST4112052
• UNM000011078401
• R8909
• Benzoic acid, 2-(2-isopropyl-5-methylphenoxymethyl)-
• 2-[(5-methyl-2-propan-2-ylphenoxy)methyl]benzoic acid
• 2-{[5-methyl-2-(methylethyl)phenoxy]methyl}benzoic acid
• 2-{[5-methyl-2-(propan-2-yl)pheno
• 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid

• Inchi： 1S/C18H20O3/c1-12(2)15-9-8-13(3)10-17(15)21-11-14-6-4-5-7-16(14)18(19)20/h4-10,12H,11H2,1-3H3,(H,19,20)
• InChI Key： SNMSHKDYNAUXSE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1C(=O)O)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid

2-(2-Isopropyl-5-methylphenoxy)methylbenzoic Acid (CAS No. 260395-93-5): An Overview

2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid (CAS No. 260395-93-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and therapeutic interventions.

The chemical structure of 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid consists of a benzoic acid moiety linked to a substituted phenoxy group. The presence of the isopropyl and methyl substituents on the phenyl ring imparts specific physicochemical properties to the molecule, which can influence its solubility, stability, and biological activity. These properties are crucial for optimizing the compound's performance in various biological systems.

Recent studies have highlighted the potential of 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in cell survival and proliferation.

The pharmacokinetic profile of 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid is another important aspect that has been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good tissue penetration, making it suitable for systemic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

The synthetic route for producing 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid is well-established and involves several key steps. The synthesis typically begins with the formation of the substituted phenoxy group using appropriate reagents and conditions. This intermediate is then coupled with benzoic acid or a suitable precursor to yield the final product. The overall process is scalable and can be adapted for large-scale production, making it feasible for commercial applications.

In conclusion, 2-(2-Isopropyl-5-methylphenoxy)methylbenzoic acid (CAS No. 260395-93-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is likely to play an increasingly important role in advancing medical treatments.